Cas no 2137832-31-4 (4-Pyrimidinecarboxylic acid, 6-chloro-2-(2-pyrazinyl)-)

• Product Name: 4-Pyrimidinecarboxylic acid, 6-chloro-2-(2-pyrazinyl)-
• CAS No: 2137832-31-4
• MF: C₉H₅ClN₄O₂
• MW: 236.614599943161
• CID: 5278650
• Update Time: 2025-08-05

4-Pyrimidinecarboxylic acid, 6-chloro-2-(2-pyrazinyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 6-chloro-2-(2-pyrazinyl)-

• Inchi： 1S/C9H5ClN4O2/c10-7-3-5(9(15)16)13-8(14-7)6-4-11-1-2-12-6/h1-4H,(H,15,16)
• InChI Key： JNWRTOGCPRXCQD-UHFFFAOYSA-N
• SMILES： C1(C2=NC=CN=C2)=NC(Cl)=CC(C(O)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 6-chloro-2-(2-pyrazinyl)-

4-Pyrimidinecarboxylic acid, 6-chloro-2-(2-pyrazinyl)- (CAS No. 2137832-31-4): A Comprehensive Overview

4-Pyrimidinecarboxylic acid, 6-chloro-2-(2-pyrazinyl)-, identified by its CAS number CAS No. 2137832-31-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule, featuring a pyrimidine core substituted with a carboxylic acid group, a chlorine atom, and a pyrazinyl moiety, has garnered attention due to its potential applications in drug discovery and therapeutic development.

The structural framework of 4-Pyrimidinecarboxylic acid, 6-chloro-2-(2-pyrazinyl)- encompasses a pyrimidine ring system, which is a common scaffold in many biologically active compounds. The presence of a carboxylic acid group at the 4-position and a chlorine atom at the 6-position introduces specific electronic and steric properties that can influence its interactions with biological targets. Additionally, the 2-(2-pyrazinyl) substituent adds another layer of complexity, potentially enhancing binding affinity and selectivity in biological systems.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. The pyrimidine derivatives, including 4-Pyrimidinecarboxylic acid, 6-chloro-2-(2-pyrazinyl)-, have been extensively studied for their ability to modulate these pathways. For instance, pyrimidine-based compounds have shown promise in inhibiting kinases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases.

One of the most compelling aspects of 4-Pyrimidinecarboxylic acid, 6-chloro-2-(2-pyrazinyl)- is its potential as a lead compound for further derivatization. The chlorine atom at the 6-position provides a handle for further functionalization through various chemical reactions, such as nucleophilic substitution or cross-coupling reactions. This flexibility allows chemists to explore different structural modifications aimed at optimizing pharmacological properties like solubility, bioavailability, and target specificity.

Recent studies have highlighted the importance of pyrimidine derivatives in the development of antiviral and anticancer agents. The structural features of 4-Pyrimidinecarboxylic acid, 6-chloro-2-(2-pyrazinyl)- make it a candidate for designing molecules that can interact with viral proteases or enzymes overexpressed in cancer cells. For example, modifications to the pyrazinyl group have been shown to enhance binding to specific protein targets, leading to improved therapeutic efficacy.

The synthesis of 4-Pyrimidinecarboxylic acid, 6-chloro-2-(2-pyrazinyl)- involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions to form the pyrimidine ring system, followed by functional group interconversions such as chlorination and carboxylation. Advanced synthetic techniques like transition-metal-catalyzed cross-coupling reactions can be employed to introduce the pyrazinyl substituent efficiently.

In terms of pharmacological activity, preliminary studies suggest that 4-Pyrimidinecarboxylic acid, 6-chloro-2-(2-pyrazinyl)- may exhibit inhibitory effects on certain enzymes relevant to metabolic disorders. The combination of the carboxylic acid group and the electron-withdrawing chlorine atom can modulate enzyme activity by influencing hydrogen bonding networks and electrostatic interactions. Further investigation is warranted to elucidate its mechanism of action and potential therapeutic applications.

The solubility and metabolic stability of 4-Pyrimidinecarboxylic acid, 6-chloro-2-(2-pyrazinyl)- are critical factors that determine its suitability for clinical development. Computational modeling techniques can be used to predict how structural modifications will affect these properties. By leveraging molecular dynamics simulations and quantum mechanical calculations, researchers can design analogs with improved pharmacokinetic profiles.

The role of computational chemistry in drug discovery cannot be overstated. Tools like molecular docking and virtual screening have enabled rapid identification of promising candidates like 4-Pyrimidinecarboxylic acid, 6-chloro-2-(2-pyrazinyl)-. These methods allow for the screening of large libraries of compounds against biological targets before experimental validation, significantly reducing the time and cost associated with hit identification.

In conclusion, 4-Pyrimidinecarboxylic acid, 6-chloro-2-(2-pyrazinyl)- (CAS No. 2137832-31-4) represents a fascinating compound with diverse potential applications in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new biological functions and synthetic strategies for this class of compounds, their importance in drug development is likely to grow even further.